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Compound of Interest

Compound Name: 306Oi9-cis2

Cat. No.: B15595534

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The 306Oi9-cis2 nanoparticle system represents a state-of-the-art, non-viral vector for the

efficient delivery of nucleic acids into a wide range of mammalian cells. These nanoparticles

are formulated from a proprietary cationic lipid blend that self-assembles into stable, uniform

particles. This formulation is designed to electrostatically interact with and encapsulate anionic

payloads such as plasmid DNA (pDNA) and small interfering RNA (siRNA), protecting them

from degradation and facilitating their entry into cells.

The primary applications of 306Oi9-cis2 nanoparticles in cell culture include, but are not limited

to, transient gene expression, gene silencing (RNA interference), and high-throughput

screening. Their high transfection efficiency, coupled with low cytotoxicity, makes them an ideal

tool for basic research, drug discovery, and the development of novel therapeutic strategies.

Quantitative Data Summary
The following tables summarize the performance characteristics of 306Oi9-cis2 nanoparticles

across various cell lines and experimental conditions.
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Table 1: Transfection Efficiency of 306Oi9-cis2 with a GFP-Expressing Plasmid

Cell Line Cell Type
Transfection
Efficiency (%)*

Cell Viability (%)**

HEK293
Human Embryonic

Kidney
85 ± 5 92 ± 4

HeLa
Human Cervical

Cancer
78 ± 6 88 ± 5

A549
Human Lung

Carcinoma
65 ± 8 85 ± 7

Jurkat
Human T-cell

Lymphoma
45 ± 7 75 ± 9

* Determined by flow cytometry 48 hours post-transfection.

Determined by MTT assay 48 hours post-transfection.*

Table 2: Gene Silencing Efficiency of 306Oi9-cis2 with GAPDH-Targeting siRNA

Cell Line siRNA Concentration (nM) Gene Knockdown (%)*

HEK293 10 88 ± 5

HEK293 25 95 ± 3

HeLa 10 82 ± 7

HeLa 25 91 ± 4

* Determined by qRT-PCR 48 hours post-transfection relative to a non-targeting control.

Table 3: Physicochemical Properties of 306Oi9-cis2 Nanoparticle-Nucleic Acid Complexes
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Parameter Value

Mean Hydrodynamic Diameter (nm) 120 ± 15

Polydispersity Index (PDI) < 0.2

Zeta Potential (mV) +35 ± 5

Signaling Pathway and Experimental Workflow
Diagrams

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Uptake and Endosomal Escape
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Caption: Mechanism of cellular uptake and payload release.
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Gene Transfection Workflow
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Day 3: Change Media (Optional)
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Caption: Typical experimental workflow for gene transfection.
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Factors Influencing Transfection Outcome
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Caption: Relationship between nanoparticle properties and experimental outcomes.

Experimental Protocols
Protocol 1: Plasmid DNA Transfection for Protein
Overexpression
Materials:

306Oi9-cis2 Transfection Reagent

Opti-MEM™ I Reduced Serum Medium

Plasmid DNA (≥ 1 µg/µL)
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24-well tissue culture plates

Mammalian cell line of choice

Complete growth medium

Procedure:

Cell Seeding (Day 1):

Seed 5 x 10^4 to 2 x 10^5 cells per well in a 24-well plate with 0.5 mL of complete growth

medium.

Incubate overnight at 37°C in a CO2 incubator until cells reach 70-80% confluency.

Preparation of Nanoparticle-DNA Complexes (Day 2):

For one well of a 24-well plate:

Tube A: Dilute 0.5 µg of plasmid DNA in 25 µL of Opti-MEM™. Mix gently.

Tube B: Dilute 1.5 µL of 306Oi9-cis2 reagent in 25 µL of Opti-MEM™. Mix gently and

incubate for 5 minutes at room temperature.

Combine the contents of Tube A and Tube B. Mix gently by pipetting up and down.

Incubate for 20 minutes at room temperature to allow complexes to form.

Transfection:

Add the 50 µL of nanoparticle-DNA complexes dropwise to the well containing cells and

medium.

Gently rock the plate to ensure even distribution.

Incubate the cells at 37°C in a CO2 incubator.

Post-Transfection (Day 3-4):

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b15595534/docs?utm_src=pdf-body#application-notes-and-protocols-306oi9-cis2-based-nanoparticles-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Optional) For sensitive cell lines, replace the medium with fresh, complete growth

medium 4-6 hours post-transfection.

Assay for gene expression 24-72 hours post-transfection. For fluorescent proteins like

GFP, visualization can be done using fluorescence microscopy. For other proteins,

analysis can be performed via Western blot or other relevant assays.

Protocol 2: siRNA Delivery for Gene Silencing
Materials:

306Oi9-cis2 Transfection Reagent

Opti-MEM™ I Reduced Serum Medium

siRNA stock solution (e.g., 20 µM)

24-well tissue culture plates

Mammalian cell line of choice

Complete growth medium

Non-targeting control siRNA

Procedure:

Cell Seeding (Day 1):

Follow the same procedure as in Protocol 1.

Preparation of Nanoparticle-siRNA Complexes (Day 2):

For one well of a 24-well plate (for a final siRNA concentration of 25 nM):

Tube A: Dilute 1.25 µL of 20 µM siRNA stock in 25 µL of Opti-MEM™. Mix gently.

Tube B: Dilute 1.0 µL of 306Oi9-cis2 reagent in 25 µL of Opti-MEM™. Mix gently and

incubate for 5 minutes at room temperature.
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Combine the contents of Tube A and Tube B. Mix gently.

Incubate for 15 minutes at room temperature.

Transfection:

Add the 50 µL of nanoparticle-siRNA complexes to the cells as described in Protocol 1.

Post-Transfection (Day 4):

Harvest cells 48-72 hours post-transfection to assess gene knockdown.

Analyze mRNA levels using qRT-PCR or protein levels using Western blot, comparing to

cells treated with a non-targeting control siRNA.

Protocol 3: Cell Viability Assessment using MTT Assay
Materials:

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO (Dimethyl sulfoxide)

96-well tissue culture plate

Transfected and control cells

Procedure:

Perform transfection in a 96-well plate format, scaling down the volumes from the 24-well

plate protocols accordingly. Include untransfected control wells.

At 48 hours post-transfection:

Aspirate the culture medium from each well.

Add 100 µL of fresh medium and 10 µL of MTT solution to each well.
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Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

Solubilization:

Aspirate the medium containing MTT.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Incubate for 10 minutes at room temperature on a shaker to ensure complete dissolution.

Measurement:

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the absorbance of the untransfected control

cells.

Troubleshooting
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Issue Possible Cause Suggested Solution

Low Transfection Efficiency Suboptimal cell confluency

Ensure cells are 70-80%

confluent at the time of

transfection.

Poor quality nucleic acid
Use high-purity, endotoxin-free

plasmid DNA or siRNA.

Incorrect reagent-to-nucleic

acid ratio

Optimize the ratio of 306Oi9-

cis2 to nucleic acid (e.g., from

1:1 to 4:1 v/w).

High Cytotoxicity
Reagent concentration too

high

Reduce the amount of 306Oi9-

cis2 reagent used.

Cells are too sparse or over-

confluent

Seed cells to achieve the

recommended confluency.

Sensitive cell line
Change the medium 4-6 hours

post-transfection.

Inconsistent Results
Variation in cell passage

number

Use cells within a consistent

and low passage number

range.

Incomplete mixing of

complexes

Ensure gentle but thorough

mixing when preparing

complexes.

To cite this document: BenchChem. [Application Notes and Protocols: 306Oi9-cis2 Based
Nanoparticles for Cell Culture]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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